Cas no 1396748-15-4 (1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride)

• Product Name: 1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride
• CAS No: 1396748-15-4
• MF: C₁₉H₂₆ClN₃O₄
• MW: 395.880444049835
• CID: 5999181
• PubChem ID: 71782684
• Update Time: 2025-06-28

1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride
• (3,5-dimethoxyphenyl)-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone:hydrochloride
• AKOS026686093
• F5860-0127
• 1-(3,5-DIMETHOXYBENZOYL)-4-[(3,5-DIMETHYL-1,2-OXAZOL-4-YL)METHYL]PIPERAZINE HYDROCHLORIDE
• (3,5-dimethoxyphenyl)-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• 1396748-15-4
• (3,5-dimethoxyphenyl)(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride
• VU0526038-1

• Inchi： 1S/C19H25N3O4.ClH/c1-13-18(14(2)26-20-13)12-21-5-7-22(8-6-21)19(23)15-9-16(24-3)11-17(10-15)25-4;/h9-11H,5-8,12H2,1-4H3;1H
• InChI Key： MKNSOHTYEGLVOH-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC(OC)=CC(OC)=C1)(N1CCN(CC2=C(C)ON=C2C)CC1)=O

Computed Properties

• Exact Mass: 395.1611840g/mol
• Monoisotopic Mass: 395.1611840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride

Introduction to 1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride (CAS No. 1396748-15-4)

The compound 1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride, identified by its CAS number 1396748-15-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a 3,5-dimethoxybenzoyl moiety and a 3,5-dimethyl-1,2-oxazol-4-yl substituent on a piperazine backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel psychoactive substances (NPS) has prompted extensive research into molecules that modulate central nervous system (CNS) activity. The piperazine scaffold is particularly noteworthy in this context, as it is commonly found in drugs targeting serotonin and dopamine receptors. The introduction of the 3,5-dimethoxybenzoyl group enhances lipophilicity and binding affinity, while the 3,5-dimethyl-1,2-oxazol-4-yl moiety contributes to metabolic stability and selectivity. These structural elements collectively contribute to the compound's potential as an active pharmaceutical ingredient (API).

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry. The 3,5-dimethyl-1,2-oxazol-4-yl group in this compound has been shown to exhibit significant pharmacological activity in preclinical models. Specifically, it interacts with neurotransmitter receptors in a manner that suggests potential therapeutic benefits for disorders such as depression and anxiety. The hydrochloride salt form of the compound enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery.

The 3,5-dimethoxybenzoyl substituent plays a crucial role in modulating the pharmacokinetic properties of the molecule. This group not only increases the compound's affinity for biological targets but also influences its metabolic pathways. Studies indicate that molecules with similar structural features exhibit improved pharmacological profiles when combined with piperazine derivatives. This synergy is likely due to the ability of the 3,5-dimethoxybenzoyl group to enhance receptor binding while minimizing off-target effects.

Current research in psychopharmacology is increasingly focused on developing agents that offer rapid onset and sustained efficacy with minimal side effects. The compound 1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride (CAS No. 1396748-15-4) aligns with these goals by leveraging structural motifs known to enhance CNS penetration and receptor selectivity. Preclinical data suggest that this molecule may serve as a lead candidate for further development into a novel therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the oxazole ring followed by its coupling with the piperazine moiety. The introduction of the 3,5-dimethoxybenzoyl group is achieved through selective acylation reactions that preserve functional group integrity. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

In terms of pharmacological evaluation, the compound has been assessed in various in vitro and in vivo models. Initial studies have demonstrated its ability to modulate serotonin receptor activity, which is relevant to conditions such as major depressive disorder (MDD) and generalized anxiety disorder (GAD). Additionally, its interaction with dopamine receptors suggests potential benefits for neuroprotection and cognitive enhancement. These findings underscore the compound's therapeutic potential and justify further exploration.

The development of new pharmaceuticals is often hampered by challenges related to patentability and intellectual property protection. However, molecules like 1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride (CAS No. 1396748-15-4) offer unique structural features that can be protected through patents. This incentivizes investment in research and development (R&D), ultimately benefiting patients by accelerating access to novel treatments.

Regulatory considerations are another critical aspect of drug development. Ensuring compliance with guidelines set forth by agencies such as the FDA and EMA is essential for market approval. The safety profile of this compound has been evaluated through comprehensive toxicological studies conducted according to international standards. These studies have provided valuable insights into its potential risks and benefits under various exposure scenarios.

The future direction of research on this compound will likely involve optimizing its pharmacological properties through structure-based drug design (SBDD). By leveraging computational modeling techniques such as molecular docking and dynamic simulations, researchers can identify modifications that enhance efficacy while minimizing side effects. Such approaches are increasingly integral to modern drug discovery efforts.

In conclusion,1-(3,5-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-ylmethyl)piperazine hydrochloride (CAS No. 1396748-15-4) represents a promising candidate for further development in psychopharmacology. Its unique structural features offer potential advantages over existing treatments through improved receptor selectivity and pharmacokinetic properties. Continued research will be essential to fully realize its therapeutic potential and bring new solutions to patients suffering from CNS disorders.